Cas no 1807077-07-1 (2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine)
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine
-
- Inchi: 1S/C8H6F2IN3/c9-8(10)7-5(11)1-4(2-12)6(3-13)14-7/h1,8H,3,13H2
- InChI Key: QRAYEKHOIRHSNK-UHFFFAOYSA-N
- SMILES: IC1C=C(C#N)C(CN)=NC=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 0.8
- Topological Polar Surface Area: 62.7
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042566-250mg |
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine |
1807077-07-1 | 97% | 250mg |
$979.20 | 2022-03-31 | |
| Alichem | A029042566-500mg |
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine |
1807077-07-1 | 97% | 500mg |
$1,630.00 | 2022-03-31 | |
| Alichem | A029042566-1g |
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine |
1807077-07-1 | 97% | 1g |
$3,069.40 | 2022-03-31 |
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine
Introduction to 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine (CAS No. 1807077-07-1)
2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine, a compound with the CAS number 1807077-07-1, is a versatile and intriguing molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine core, which is substituted with an aminomethyl group, a cyano group, a difluoromethyl group, and an iodine atom. These functional groups contribute to the compound's diverse reactivity and biological properties.
The synthesis of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 5-bromo-2-chloro-3-cyanopyridine with difluoromethyllithium followed by nucleophilic substitution with an amine. This multi-step process highlights the synthetic challenges and the need for precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have also shown promise in improving the efficiency of this synthesis, making it more accessible for large-scale production.
In terms of its physical properties, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine is a solid at room temperature with a melting point of approximately 150°C. It is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.
The biological activity of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine has been a focal point of numerous studies. Research has shown that this compound possesses potent antiviral properties, particularly against RNA viruses such as influenza and coronaviruses. The presence of the cyano group and the difluoromethyl moiety are believed to play key roles in its antiviral activity by interfering with viral replication processes. Additionally, preliminary studies have indicated that this compound may have potential as an anticancer agent, demonstrating selective cytotoxicity against certain cancer cell lines.
One of the most promising applications of 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine is in the development of novel therapeutics for viral infections. Recent clinical trials have evaluated its efficacy in treating influenza A virus infections, showing promising results in reducing viral load and improving patient outcomes. The compound's ability to inhibit viral replication without causing significant toxicity to host cells makes it an attractive candidate for further development.
Beyond its direct therapeutic applications, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine has also been explored as a lead compound for drug discovery efforts. Its unique structure provides a scaffold for the design and synthesis of analogs with enhanced biological activity or improved pharmacokinetic properties. For example, modifications to the aminomethyl group or the introduction of additional functional groups have led to compounds with enhanced antiviral or anticancer activity.
In conclusion, 2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine (CAS No. 1807077-07-1) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure and biological properties make it an important molecule for further investigation, particularly in the fields of antiviral therapy and cancer treatment. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the ongoing efforts to improve human health and well-being.
1807077-07-1 (2-(Aminomethyl)-3-cyano-6-(difluoromethyl)-5-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)